![molecular formula C15H21ClN2O B5087828 1-(3-chlorophenyl)-4-(2-methylbutanoyl)piperazine](/img/structure/B5087828.png)
1-(3-chlorophenyl)-4-(2-methylbutanoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chlorophenyl)-4-(2-methylbutanoyl)piperazine, also known as mCPP, is a psychoactive drug that belongs to the class of phenylpiperazine compounds. It was first synthesized in the 1980s and has been studied extensively for its potential therapeutic applications.
Scientific Research Applications
MCPP has been used extensively in scientific research for its potential therapeutic applications. It has been studied for its effects on serotonin receptors, which are involved in the regulation of mood, anxiety, and other physiological processes. 1-(3-chlorophenyl)-4-(2-methylbutanoyl)piperazine has also been studied for its potential use in the treatment of depression, anxiety disorders, and other psychiatric conditions.
Mechanism of Action
MCPP acts on the serotonin receptors in the brain, specifically the 5-HT1A, 5-HT1B, and 5-HT2C receptors. It has been shown to increase the release of serotonin in the brain, which can lead to a range of physiological and psychological effects.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-(2-methylbutanoyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause changes in mood, perception, and cognition. Additionally, this compound has been shown to increase the release of cortisol, a stress hormone, which may contribute to its anxiogenic effects.
Advantages and Limitations for Lab Experiments
MCPP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a well-understood mechanism of action. However, there are also several limitations to its use. It can be difficult to control the dose and duration of exposure, and it has a range of physiological and psychological effects that can complicate interpretation of results.
Future Directions
There are several future directions for research on 1-(3-chlorophenyl)-4-(2-methylbutanoyl)piperazine. One area of interest is its potential use in the treatment of depression and anxiety disorders. Additionally, further research is needed to understand the long-term effects of this compound on the brain and body, as well as its potential for abuse and addiction. Finally, there is a need for more studies on the optimal dosing and duration of exposure to this compound in lab experiments.
Synthesis Methods
MCPP can be synthesized through a multi-step process involving the reaction of 3-chloroaniline with 2-methylbutyryl chloride, followed by cyclization with piperazine. The final product is obtained through purification and crystallization.
Properties
IUPAC Name |
1-[4-(3-chlorophenyl)piperazin-1-yl]-2-methylbutan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2O/c1-3-12(2)15(19)18-9-7-17(8-10-18)14-6-4-5-13(16)11-14/h4-6,11-12H,3,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSBGEUFQPXZEJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.